Potassium iodide
Cat. No. B001204
M. Wt: 166.0028 g/mol
InChI Key: NLKNQRATVPKPDG-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US05723258
Procedure details
In a 500 ml flask, 120 ml of acetonitrile, 13.8 g of 4-hydroxybenzaldehyde, 19.9 g of 2-(2-bromoethyl)-1,3-dioxane, 1.8 g of potassium iodide, and 35.8 g of potassium carbonate were placed and then, reacted at 80° C. for 5 hr. Thereafter, to the reaction mixture was added 200 ml of ethyl acetate and washed once with a saturated aqueous potassium carbonate solution, distilled water and saturated saline. The washed organic phase was dried over anhydrous magnesium sulfate and the solvent was removed, to give 23.7 g of 4-(2-[1,3]-dioxolan-2-yl-ethoxy)benzaldehyde.
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][CH:3]=1.Br[CH2:11][CH2:12][CH:13]1[O:18][CH2:17][CH2:16]C[O:14]1.[I-].[K+].C(=O)([O-])[O-].[K+].[K+]>C(OCC)(=O)C.C(#N)C>[O:18]1[CH2:17][CH2:16][O:14][CH:13]1[CH2:12][CH2:11][O:1][C:2]1[CH:9]=[CH:8][C:5]([CH:6]=[O:7])=[CH:4][CH:3]=1 |f:2.3,4.5.6|
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Inputs
Step One
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Name
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Quantity
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200 mL
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Two
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Name
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Quantity
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13.8 g
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Type
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reactant
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Smiles
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OC1=CC=C(C=O)C=C1
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Name
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Quantity
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19.9 g
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Type
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reactant
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Smiles
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BrCCC1OCCCO1
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Name
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Quantity
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1.8 g
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Type
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reactant
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Smiles
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[I-].[K+]
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Name
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Quantity
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35.8 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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120 mL
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Type
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solvent
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Smiles
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C(C)#N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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reacted at 80° C. for 5 hr
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Duration
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5 h
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WASH
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Type
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WASH
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Details
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washed once with a saturated aqueous potassium carbonate solution
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DISTILLATION
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Type
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DISTILLATION
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Details
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distilled water and saturated saline
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The washed organic phase was dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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the solvent was removed
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Outcomes
Product
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Name
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Type
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product
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Smiles
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O1C(OCC1)CCOC1=CC=C(C=O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 23.7 g | |
| YIELD: CALCULATEDPERCENTYIELD | 104.5% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
